Cas no 431977-99-0 (4-{2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamido}phenyl acetate)

• Product Name: 4-{2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamido}phenyl acetate
• CAS No: 431977-99-0
• MF: C₁₉H₁₅F₃N₂O₄S
• MW: 424.393614053726
• CID: 6071170
• PubChem ID: 2913504
• Update Time: 2025-10-31

4-{2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamido}phenyl acetate Chemical and Physical Properties

Names and Identifiers

• 4-{2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamido}phenyl acetate
• [4-[[2-[3-oxo-6-(trifluoromethyl)-4H-1,4-benzothiazin-2-yl]acetyl]amino]phenyl] acetate
• F1199-0011
• SR-01000504815
• AKOS016318616
• AB00118768-01
• AB00118768-02
• SR-01000504815-1
• 431977-99-0
• AKOS000569051
• 4-{2-[3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-yl]acetamido}phenyl acetate
• 4-(2-(3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-benzo[b][1,4]thiazin-2-yl)acetamido)phenyl acetate

• Inchi： 1S/C19H15F3N2O4S/c1-10(25)28-13-5-3-12(4-6-13)23-17(26)9-16-18(27)24-14-8-11(19(20,21)22)2-7-15(14)29-16/h2-8,16H,9H2,1H3,(H,23,26)(H,24,27)
• InChI Key： BJHSPJCMYUIOOE-UHFFFAOYSA-N
• SMILES： S1C2C=CC(C(F)(F)F)=CC=2NC(C1CC(NC1C=CC(=CC=1)OC(C)=O)=O)=O

Computed Properties

• Exact Mass: 424.07046262g/mol
• Monoisotopic Mass: 424.07046262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 110Ų

Additional information on 4-{2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamido}phenyl acetate

Comprehensive Analysis of 4-{2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamido}phenyl acetate (CAS No. 431977-99-0)

The compound 4-{2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamido}phenyl acetate (CAS No. 431977-99-0) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its complex structure, featuring a benzothiazine core and a trifluoromethyl group, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting inflammatory pathways and metabolic disorders, which are among the most searched topics in AI-driven drug discovery and precision medicine.

In recent years, the demand for novel compounds like 4-{2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamido}phenyl acetate has surged due to advancements in high-throughput screening and computational chemistry. The trifluoromethyl moiety, in particular, is a hotspot in modern medicinal chemistry, as it enhances the bioavailability and metabolic stability of drug candidates. This aligns with the growing trend of optimizing ADME properties (Absorption, Distribution, Metabolism, and Excretion) in pharmaceutical research, a topic frequently queried in scientific databases and search engines.

The benzothiazine scaffold present in this compound is known for its diverse biological activities, including anti-inflammatory and antimicrobial effects. This has led to increased interest in its potential role in addressing antibiotic resistance, a critical global health concern. Researchers are exploring whether derivatives of 4-{2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamido}phenyl acetate could offer new mechanisms of action against resistant pathogens, a subject highly relevant to current biomedical research trends.

From a synthetic chemistry perspective, the compound's intricate structure poses both challenges and opportunities. The presence of the acetamido and phenyl acetate groups introduces versatility in chemical modifications, enabling the development of analogs with tailored properties. This is particularly valuable in the context of structure-activity relationship (SAR) studies, a frequently searched topic among chemists and pharmacologists. The compound's CAS No. 431977-99-0 serves as a unique identifier, ensuring precise tracking in regulatory and commercial databases.

Another area of interest is the compound's potential role in neurodegenerative disease research. The benzothiazine core has been investigated for its ability to modulate oxidative stress and inflammation, key factors in conditions like Alzheimer's and Parkinson's diseases. Given the rising prevalence of these disorders, this application aligns with the increasing volume of searches related to neuroprotective agents and disease-modifying therapies.

In summary, 4-{2-3-oxo-6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzothiazin-2-ylacetamido}phenyl acetate represents a promising candidate for multiple research avenues, from drug discovery to mechanistic studies. Its unique chemical features and potential biological activities make it a valuable subject for further investigation, particularly in the context of contemporary challenges like antibiotic resistance and neurodegenerative diseases. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in cutting-edge research.